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Compound of Interest

Compound Name: Lodazecar

CAS No.: 87646-83-1

Cat. No.: B1675010 Get Quote

Executive Summary & Immediate Action
Lodazecar is a potent Acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor featuring a

benzodiazepine core.[1] While primarily investigated for antilipidemic properties, its structural

classification and biological activity necessitate strict containment to prevent environmental

release and unintended biological exposure.

Core Directive: All Lodazecar waste must be treated as Non-RCRA Regulated Pharmaceutical

Waste destined for High-Temperature Incineration.[1] Under no circumstances should this

compound be discharged into municipal sewer systems due to potential aquatic toxicity and

bioaccumulation risks associated with lipophilic enzyme inhibitors.

Emergency Spill Response
If Lodazecar (solid powder or solution) is spilled:

Isolate: Evacuate the immediate area (radius: 3 meters) if the spill involves fine powder

generation.

PPE: Don double nitrile gloves, safety goggles, and a lab coat. Use a N95 or P100 respirator

if powder is aerosolized.
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Contain: Cover liquid spills with absorbent pads. For solids, cover with a damp paper towel

to prevent dust dispersion.

Clean: Wipe the area with 70% Ethanol or Isopropanol. The benzodiazepine scaffold is

lipophilic and poorly soluble in water; organic solvents are required for effective

decontamination.

Dispose: Place all cleanup materials into a Yellow Pharmaceutical Waste Container

(Incineration only).

Technical Grounding: Why Specific Protocols Matter
To ensure compliance and safety, one must understand the causality behind these procedures.

Lodazecar is not just "chemical waste"; it is a bioactive modulator of lipid metabolism.

Mechanism of Action & Environmental Risk
Lodazecar inhibits ACAT, the enzyme responsible for esterifying cholesterol. In a biological

context, this prevents the formation of cholesteryl esters and the storage of lipids in foam cells

(macrophages).[2]

Environmental Impact: If released into water systems, ACAT inhibitors can disrupt lipid

homeostasis in aquatic organisms, potentially affecting reproduction and development.

Chemical Stability: The benzodiazepine ring system is chemically robust, meaning it resists

degradation in standard wastewater treatment plants.

Physicochemical Data for Disposal Logic
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Property Value/Description Operational Implication

CAS Number 87646-83-1 Use for waste manifesting.[1]

Chemical Class Benzodiazepine derivative
Incineration Required. Do not

landfill.

Solubility Lipophilic (Low water solubility)

Rinse glassware with

Acetone/Ethanol before

washing.[1]

Physical State Solid (Crystalline powder)

High risk of electrostatic

dispersion; weigh in a fume

hood.

Reactivity Stable; avoid strong oxidizers

Segregate from

nitric/perchloric acid waste

streams.

Waste Classification & Workflow
This protocol uses a Self-Validating System: the waste stream is determined by the physical

state and concentration, ensuring no ambiguity at the bench.

Step-by-Step Disposal Procedure
A. Solid Waste (Powder, Contaminated Consumables)

Items: Weigh boats, gloves, paper towels, pipette tips, and expired solid stock.

Protocol:

Collect in a clear polyethylene bag (minimum 2 mil thickness).

Seal the bag with tape or a zip-tie.[1]

Place the sealed bag into the Yellow Pharmaceutical/Chemo Waste Bin.

Label: "Non-RCRA Pharmaceutical Waste - Lodazecar - Toxic to Aquatic Life."[1]
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B. Liquid Waste (Stock Solutions, Mother Liquors)
Items: DMSO stocks, reaction mixtures, HPLC effluent.

Protocol:

Segregation: Do not mix with aqueous acid/base streams. Keep in the "Organic Solvent"

stream.

Container: Use a screw-top HDPE or glass container.

Labeling: List all solvents (e.g., "DMSO 99%, Lodazecar <1%").

Disposal Path: Designate for Fuel Blending or Incineration.

C. Trace Residues (Glassware)[1]
Protocol:

Triple Rinse: Rinse glassware with a small volume of acetone or ethanol.

Collect Rinsate: Pour the rinsate into the Liquid Waste container (see B).

Wash: After triple rinsing, glassware can be washed normally.

Visual Workflow: Decision Matrix
The following diagram illustrates the logical flow for disposing of Lodazecar, ensuring the

"Cradle-to-Grave" tracking required by EHS standards.
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Figure 1: Decision matrix for Lodazecar waste segregation.[1] Blue indicates the source,

Yellow indicates categorization, and Red indicates the final disposal method.

Scientific Context: The ACAT Pathway
Understanding the biological target reinforces the need for containment. Lodazecar acts on the

ACAT enzyme (specifically ACAT1/SOAT1), which is critical for cholesterol esterification.
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Figure 2: Mechanism of Action.[1] Lodazecar blocks the conversion of free cholesterol to

cholesteryl esters, altering cellular lipid storage.

Regulatory & Compliance Notes
RCRA Status: Lodazecar is not currently listed on the EPA P-list or U-list.[1] However, due to

its bioactive nature, it must be managed as "Non-RCRA Regulated Hazardous Waste" in the

US, or "Cytotoxic/Pharmaceutical Waste" in the EU/UK.

Controlled Substance Check: While Lodazecar contains a benzodiazepine scaffold, it is

generally classified as an antilipidemic agent rather than a psychotropic. However, always

verify with your local Controlled Substances Act schedule, as some jurisdictions define

"benzodiazepines" broadly by structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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